Cas no 1825566-98-0 (2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile)

• Product Name: 2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile
• CAS No: 1825566-98-0
• MF: C₁₂H₁₁FN₂
• MW: 202.227545976639
• CID: 5446038
• PubChem ID: 100617505
• Update Time: 2025-05-24

2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-3604418
• Z1845258841
• 2-Fluoro-5-[[methyl(prop-2-ynyl)amino]methyl]benzonitrile
• 2-FLUORO-5-{[METHYL(PROP-2-YN-1-YL)AMINO]METHYL}BENZONITRILE
• 1825566-98-0
• AKOS030728754
• 2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile

• Inchi： 1S/C12H11FN2/c1-3-6-15(2)9-10-4-5-12(13)11(7-10)8-14/h1,4-5,7H,6,9H2,2H3
• InChI Key： LRHWFCHXWOPCMB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(CN(C)CC#C)=CC=C1F

Computed Properties

• Exact Mass: 202.09062652g/mol
• Monoisotopic Mass: 202.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 298.0±30.0 °C(Predicted)
• pka: 6.00±0.50(Predicted)

Additional information on 2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile

Research Brief on 2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile (CAS: 1825566-98-0)

2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile (CAS: 1825566-98-0) is a fluorinated benzonitrile derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique structural motif combining a fluorine atom, a propargylamine group, and a nitrile functionality, making it a versatile intermediate for the synthesis of bioactive molecules. Recent studies have explored its role as a key building block in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

The compound's molecular structure, characterized by the presence of a fluorine atom at the 2-position and a propargylamine moiety at the 5-position, confers distinct physicochemical properties that enhance its binding affinity to biological targets. Research has demonstrated that 2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile can serve as a precursor for the synthesis of small-molecule inhibitors targeting protein kinases and G protein-coupled receptors (GPCRs). Its nitrile group further facilitates interactions with active-site residues, thereby improving selectivity and potency.

Recent publications highlight the compound's utility in the design of covalent inhibitors, leveraging the propargylamine group for targeted covalent modification of cysteine residues in enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of irreversible kinase inhibitors, demonstrating promising anti-proliferative activity against cancer cell lines. The study underscored the importance of the fluorine atom in modulating the compound's metabolic stability and bioavailability.

In addition to its applications in oncology, 2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile has been investigated for its potential in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience revealed that derivatives of this compound exhibit high affinity for monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The researchers attributed this activity to the synergistic effects of the fluorine and propargylamine groups, which enhance blood-brain barrier penetration and enzyme inhibition.

From a synthetic perspective, advancements in the preparation of 2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile have been reported, with recent methodologies focusing on greener and more efficient catalytic processes. A 2023 paper in Organic Letters described a palladium-catalyzed coupling approach that significantly improves yield and reduces byproduct formation. These developments are critical for scaling up production to meet the growing demand for this compound in preclinical and clinical research.

In conclusion, 2-Fluoro-5-[(methyl-2-propyn-1-ylamino)methyl]benzonitrile (CAS: 1825566-98-0) represents a valuable scaffold in modern drug discovery, with demonstrated applications in both oncology and neurology. Its unique structural features and versatile reactivity make it a promising candidate for the development of next-generation therapeutics. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its potential in other therapeutic areas.